Cas no 652538-68-6 (1,2-Benzenedicarbonitrile, 3-(2,4-dichlorophenoxy)-)

• Product Name: 1,2-Benzenedicarbonitrile, 3-(2,4-dichlorophenoxy)-
• CAS No: 652538-68-6
• MF: C₁₄H₆Cl₂N₂O
• MW: 289.116240978241
• CID: 401659
• PubChem ID: 71376333
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile, 3-(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3-(2,4-dichlorophenoxy)-
• 3-(2,4-dichlorophenoxy)benzene-1,2-dicarbonitrile
• 652538-68-6
• DTXSID00799028

• Inchi： 1S/C14H6Cl2N2O/c15-10-4-5-14(12(16)6-10)19-13-3-1-2-9(7-17)11(13)8-18/h1-6H
• InChI Key： JBUGFPDLMMAELO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC=C(C#N)C=1C#N)Cl

Computed Properties

• Exact Mass: 287.98588
• Monoisotopic Mass: 287.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81